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Compound of Interest

Compound Name: Isopropyl trifluoroacetate

Cat. No.: B1294291

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and hazardous compounds like Isopropyl
trifluoroacetate. This guide provides immediate, essential safety protocols and logistical plans
for its use and disposal, fostering a secure research environment.

Chemical and Physical Properties

A summary of key quantitative data for Isopropyl trifluoroacetate is presented below for easy
reference.

Property Value

CAS Number 400-38-4[1][2]

Molecular Formula C5H7F302[1][2]

Molecular Weight 156.10 g/mol [3]

Appearance Colorless to Almost colorless clear liquid[4]
Boiling Point 73 °C (163.4 °F)[5]

Melting Point -42 °C (-43.6 °F)[5]

Flash Point -9 °C (15.8 °F)[5]
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Operational Plan for Handling

Safe handling of Isopropyl trifluoroacetate requires adherence to a strict protocol from

preparation to the conclusion of the experiment.

Engineering Controls and Preparation

Ventilation: Always handle Isopropyl trifluoroacetate in a well-ventilated area, such as a
chemical fume hood.[1][5] Ensure the ventilation system is functioning correctly before
starting any work.

Emergency Equipment: Confirm that emergency eye wash stations and safety showers are
readily accessible and unobstructed.[1]

Ignition Sources: Eliminate all potential ignition sources from the handling area, including
open flames, hot surfaces, and sparks.[1][5][6] Use of "No Smoking" signs is mandatory.[4]

[5]16]

Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating
equipment.[1][2][5] All metal equipment must be grounded and bonded to prevent static
electricity discharge.[1][2][5]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent exposure.
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Body Part Required PPE Specification
Inspected before use. PVC
Hands Chemical-resistant gloves gloves are a suitable option.[5]

[6]

Chemical safety goggles and a
Eyes/Face )
face shield

Goggles should conform to EN
166 (EU) or NIOSH (US)
standards. A face shield
provides supplementary

protection.[1][5]

Body Protective clothing

A lab coat is standard. For
larger quantities or risk of
splashing, overalls, a PVC
apron, or a PVC protective suit

may be necessary.[1][6]

Feet Safety footwear

Chemical-resistant safety

gumboots or shoes.[1][6]

Respiratory Respirator

Required for inadequate
ventilation or if exposure limits
are exceeded. A full-face
respirator with appropriate
filters should be used.[1][5]

Handling Procedure

e Don all required PPE before entering the handling area.

» Measure and dispense the chemical carefully, avoiding the formation of mists or vapors.[5]

o Keep the container tightly closed when not in use.[1][4][5]

e Avoid contact with skin and eyes.[1][5] Do not breathe in fumes, mists, or vapors.[1]

 After handling, wash hands and any exposed skin thoroughly.[1][7] Do not eat, drink, or

smoke in the work area.[1]
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Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong acids, bases, oxidizing agents, and reducing agents.[1][7]

o The storage container must be kept tightly sealed.[1][5] As the substance is moisture-
sensitive, storage under an inert gas is recommended.[1]

o Store in a designated flammables area.[7]

Disposal Plan

Proper disposal of Isopropyl trifluoroacetate and its containers is crucial to prevent
environmental contamination and ensure safety.

Waste Collection

o Collect waste Isopropyl trifluoroacetate in a suitable, labeled, and closed container.[5]

» Do not mix with other waste streams unless compatibility is confirmed.

Disposal of Liquid Waste
» Dispose of the chemical waste through an approved and licensed waste disposal contractor.

[L1[41[7]

o The preferred method is incineration in an authorized facility equipped with an afterburner
and a flue gas scrubber.[1]

Disposal of Contaminated Materials and Empty
Containers
» Handle empty containers with care as they may contain flammable residual vapors.[1][2]

Keep them away from ignition sources.[2]

o Contaminated lab materials (e.g., gloves, absorbent pads) should be collected in a
designated hazardous waste container.
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o Containers can be triple-rinsed with a suitable solvent. The rinsate should be collected as
hazardous waste.[5] After rinsing, the container may be offered for recycling or

reconditioning.[5]

 Alternatively, the packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill, in accordance with local regulations.[5]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely managing Isopropyl
trifluoroacetate in a laboratory setting.
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Preparation & Engineering Controls
- Fume Hood Check
- Emergency Equipment Access
- Remove Ignition Sources

Proceed when ready

Don Personal Protective Equipment (PPE)
- Gloves, Goggles, Face Shield
- Lab Coat/Apron
- Respirator (if needed)

Enter handling area

Chemical Handling

- Ground Equipment
- Use Non-Sparking Tools
- Keep Container Closed

After experiment completion

Post-Handling
- Wash Hands Thoroughly
- Decontaminate Work Area

If storing remaining chemical \If generating waste

Waste Collection
- Segregate Waste
- Use Labeled, Closed Containers

Store Chemical Properly
- Cool, Dry, Ventilated Area
- Tightly Sealed Container

Waste Disposal
- Use Licensed Contractor
- Incineration Preferred
- Dispose of Empty Containers Safely

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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